5-Nitro-2-(trifluoromethyl)benzonitrile
Overview
Description
5-Nitro-2-(trifluoromethyl)benzonitrile is a chemical compound with the CAS Number: 887350-95-0 . It has a molecular weight of 216.12 . It is a solid substance stored at a temperature between 2-8°C in a dry environment .
Molecular Structure Analysis
The molecular structure of 5-Nitro-2-(trifluoromethyl)benzonitrile is represented by the formula C8H3F3N2O2 . The InChI code for this compound is 1S/C8H3F3N2O2/c9-8(10,11)7-2-1-6(13(14)15)3-5(7)4-12/h1-3H .Physical And Chemical Properties Analysis
5-Nitro-2-(trifluoromethyl)benzonitrile is a solid substance . It has a molecular weight of 216.12 . It is stored at a temperature between 2-8°C in a dry environment .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “5-Nitro-2-(trifluoromethyl)benzonitrile”, is a common feature in many FDA-approved drugs . The presence of this group can significantly affect the pharmacological activities of the compounds . Therefore, “5-Nitro-2-(trifluoromethyl)benzonitrile” could potentially be used in the development of new pharmaceuticals.
Synthesis of Diphenylthioethers
While the specific compound “5-Nitro-2-(trifluoromethyl)benzonitrile” is not mentioned, similar compounds have been used in the synthesis of diphenylthioethers . It’s possible that “5-Nitro-2-(trifluoromethyl)benzonitrile” could also be used in such reactions.
Material Science Applications
The trifluoromethyl group has found applications in various areas of research including material science . Therefore, “5-Nitro-2-(trifluoromethyl)benzonitrile” could potentially be used in the development of new materials.
Chemical Synthesis
The trifluoromethyl group is also commonly used in chemical synthesis . “5-Nitro-2-(trifluoromethyl)benzonitrile” could be used as a building block in the synthesis of more complex molecules.
Analytical Chemistry
Compounds like “5-Nitro-2-(trifluoromethyl)benzonitrile” could potentially be used in analytical chemistry, for example, as standards or reagents .
Safety and Hazards
properties
IUPAC Name |
5-nitro-2-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F3N2O2/c9-8(10,11)7-2-1-6(13(14)15)3-5(7)4-12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGIRDFJKJWPGLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10541651 |
Source
|
| Record name | 5-Nitro-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10541651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-(trifluoromethyl)benzonitrile | |
CAS RN |
887350-95-0 |
Source
|
| Record name | 5-Nitro-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10541651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
